molecular formula C11H8N4O5S B5159088 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate

2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate

Cat. No. B5159088
M. Wt: 308.27 g/mol
InChI Key: QIQKQOBCJXRQST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of pro-inflammatory mediators. It also inhibits the activation of nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate in lab experiments is its high purity and stability. It is also relatively easy to synthesize and has good solubility in various solvents. However, one limitation is that it may exhibit cytotoxicity at high concentrations, which may affect the interpretation of the results.

Future Directions

There are several future directions for the research on 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer and inflammatory diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, its pharmacokinetic and pharmacodynamic properties need to be studied to determine its suitability for clinical use.

Synthesis Methods

The synthesis method of 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate involves the reaction of 2-amino-1,3,4-thiadiazole with ethyl 4-nitrobenzoate in the presence of acetic anhydride and pyridine. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate has shown potential applications in various scientific research areas such as medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, antioxidant, and anticancer activities.

properties

IUPAC Name

[2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl] 4-nitrobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8N4O5S/c16-9(13-11-14-12-6-21-11)5-20-10(17)7-1-3-8(4-2-7)15(18)19/h1-4,6H,5H2,(H,13,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QIQKQOBCJXRQST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)OCC(=O)NC2=NN=CS2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.